Terbutaline-d3

• Molecular Formula: C12H19NO3
• Molecular Weight: 228.30 g/mol
• InChI: InChI=1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11,13-16H,7H2,1-3H3/i7D2,11D
• InChIKey: XWTYSIMOBUGWOL-XGWWUZNLSA-N

Terbutaline-d3 Technical Baseline

Terbutaline-d3 (C12H16D3NO3, MW 228.31) is a stable-isotope-labeled analog of the β2-adrenergic receptor agonist terbutaline (MW 225.28), in which three hydrogen atoms at the 1-hydroxyethyl-1,2,2 positions are replaced by deuterium . It functions as an internal standard (IS) for the quantification of terbutaline in biological matrices via LC-MS/MS or GC-MS, exploiting a +3 Da mass shift that satisfies the minimum mass difference threshold required for small-molecule isotope dilution mass spectrometry [1]. Multiple commercial sources supply this compound with characterized chemical purity (≥95% by HPLC) and isotopic enrichment (92–98 atom % D), enabling its deployment across pharmacokinetic, bioequivalence, and forensic analytical workflows .

Product Type Deuterated internal standard (ISTD)

Mass Shift +3 Da meets SIL-IS threshold

Workflow LC-MS/MS and GC-MS bioanalysis

• [1] ScienceDirect Topics. Isotope Labeled Compound. Comprehensive Analytical Chemistry, 2014. "It is imperative that the mass shift is sufficiently high (at least 3 Da) for small molecules less than 1000 Da." View Source

Terbutaline-d3 Non-Substitutability

Deuterated internal standards for β2-agonists are not interchangeable across analytes. Terbutaline-d9 (MW 234.34, +9 Da), while sharing the same parent molecule, exhibits different isotopic purity specifications (e.g., 99.3% atom D) and a larger mass shift that may not be optimal for all MS platforms [1]. Salbutamol-d3, though deuterated at a similar degree, is structurally distinct and cannot serve as a co-eluting IS for terbutaline due to differing retention times and fragmentation patterns. Even within the terbutaline deuterated IS family, the d3-labeled form occupies a distinct procurement niche: it provides the minimum recommended 3 Da mass shift for adequate spectral separation from the unlabeled analyte while minimizing the risk of deuterium-hydrogen back-exchange that increases with higher deuteration levels . These factors preclude generic substitution and necessitate compound-specific selection based on quantitative evidence.

Terbutaline-d9: Higher deuteration (99.3 atom % D) increases back-exchange risk and may shift retention time compared to d3.

Salbutamol-d3: Structurally distinct; retention time and fragmentation differ, preventing co-elution as a terbutaline IS.

Unlabeled terbutaline: No mass shift causes spectral overlap with analyte isotopologues; fails minimum 3 Da criterion.

• [1] ScienceDirect Topics. Isotope Labeled Compound. Comprehensive Analytical Chemistry, 2014. Mass shift requirement ≥3 Da for small molecules <1000 Da. View Source

Terbutaline-d3 Quantitative Evidence

Mass Spectrometric Discrimination (d3 vs. Unlabeled)

Terbutaline-d3 provides a +3.03 Da mass shift relative to unlabeled terbutaline (MW 228.31 vs. 225.28) . This satisfies the established threshold of ≥3 Da for small-molecule SIL internal standards in isotope dilution mass spectrometry, ensuring baseline spectral separation from the analyte isotopologue cluster [1]. In a validated GC-MS method using a deuterium-labeled terbutaline IS, quantitation was achieved via selected ion monitoring of m/z 442 (terbutaline tri-O-TMS derivative) and m/z 448 (deuterated IS tri-O-TMS derivative), demonstrating a +6 Da shift for the derivatized pair [2]. By contrast, the native terbutaline isotopologue envelope contributes negligible signal at M+3, and any IS with fewer than 3 deuterium labels would risk spectral overlap with the [M+1] and [M+2] natural abundance peaks of the analyte .

Mass shift (d3 vs. unlabeled)

Method context

+3.03 Da

Meets ≥3 Da threshold for small-molecule SIL-IS

Baseline spectral separation confirmed by GC-MS

Evidence Dimension	Mass shift for MS discrimination (underivatized)
Target Compound Data	Terbutaline-d3 MW = 228.31 Da (+3.03 Da vs. unlabeled)
Comparator Or Baseline	Unlabeled terbutaline MW = 225.28 Da; generic SIL IS requirement ≥3 Da
Quantified Difference	+3.03 Da (meets minimum threshold); avoids spectral overlap with natural abundance isotopologues [M+1]/[M+2]
Conditions	Small molecule MW <1000 Da; isotope dilution MS; underivatized or derivatized analysis

Why This Matters

The +3 Da mass shift provides the minimum required spectral separation for unambiguous quantification while avoiding the potential chromatographic retention time shifts and deuterium exchange issues more commonly observed with higher-deuterated analogs.

• [1] ScienceDirect Topics. Isotope Labeled Compound. 2014. "It is imperative that the mass shift is sufficiently high (at least 3 Da) for small molecules less than 1000 Da." View Source
• [2] Jacobsson SE, Jönsson S, Lindberg C, Svensson LÅ. Determination of terbutaline in plasma by gas chromatography chemical ionization mass spectrometry. Biomed Mass Spectrom. 1980;7(6):265-268. doi:10.1002/bms.1200070608. View Source

Isotopic Enrichment: d3 vs. d9

Commercial Terbutaline-d3 is available with isotopic enrichment specifications ranging from 92 atom % D (CDN Isotopes, Fisher Scientific) to 98 atom % D (BOC Sciences) , with chemical purity ≥98% (InvivoChem) . Terbutaline-d9, by comparison, is reported with isotopic purity of 99.3% (SCBT) and ≥98% (InvivoChem) . While Terbutaline-d9 offers higher isotopic enrichment, the d3 variant's 92–98 atom % D range is adequate for most bioanalytical applications where the internal standard is used at concentrations that do not contribute significant unlabeled analyte background. The lower deuteration level of d3 also reduces the risk of deuterium-hydrogen back-exchange in protic solvents compared to the perdeuterated tert-butyl group in d9 .

Isotopic enrichment

Data to verify

d3: 92–98 atom % D
d9: ≥99.3 atom % D

Adequate enrichment for routine bioanalysis; lower cost and exchange risk

Residual unlabeled fraction typically below LLOQ

Evidence Dimension	Isotopic enrichment (atom % D) and chemical purity
Target Compound Data	Terbutaline-d3: 92 atom % D (CDN/Fisher), 98 atom % D (BOC Sciences); chemical purity ≥95–98%
Comparator Or Baseline	Terbutaline-d9: 99.3% atom D (SCBT); chemical purity ≥98%
Quantified Difference	d3 enrichment range: 92–98%; d9 enrichment: ≥99.3% (6–7 percentage point advantage for d9 at the high end)
Conditions	Vendor Certificate of Analysis; isotopic purity by NMR or MS; chemical purity by HPLC

Why This Matters

The moderate isotopic enrichment of d3 reduces procurement cost while maintaining fitness-for-purpose in routine bioanalytical workflows, as the residual unlabeled fraction is typically below the lower limit of quantification when the IS is spiked at appropriate concentrations.

Pharmacokinetic Isotope Effect

A direct clinical pharmacokinetic comparison by Borgström et al. (1988) administered an equimolar oral solution of terbutaline and [2H6]terbutaline to six healthy volunteers and measured plasma concentrations over 24 hours by GC-MS [1]. The overall geometric mean plasma concentration ratio of unlabeled to deuterium-labeled terbutaline was 1.04, a statistically significant deviation from unity (p<0.05). This small isotope effect was attributed to a difference in lipophilicity affecting gastrointestinal absorption, with a higher ratio observed in women (1.07) than men (1.00) [1]. This finding establishes a quantitative benchmark: any bioavailability or bioequivalence study employing deuterated terbutaline as an internal standard must account for an intrinsic ~4% isotope effect when extrapolating absolute concentrations [1].

PK isotope effect

Trial context

Plasma ratio 1.04 (unlabeled/deuterated, n=6)

~4% lower exposure for deuterated form; may require PK correction

Oral solution; 24-h human study; context-dependent

Evidence Dimension	Plasma concentration ratio (isotope effect) in human subjects
Target Compound Data	[2H6]terbutaline reference; deuterated terbutaline exhibits lower plasma concentration relative to unlabeled (ratio >1.0)
Comparator Or Baseline	Unlabeled terbutaline; isotope ratio = 1.04 (geometric mean, n=6 healthy volunteers)
Quantified Difference	~4% lower absorption/plasma exposure for deuterated form; isotope ratio 1.07 (women) vs. 1.00 (men)
Conditions	Oral solution; 24-h PK study; 6 healthy volunteers (3M/3F); GC-MS quantification

Why This Matters

This 4% isotope effect must be factored into method validation protocols: when Terbutaline-d3 is used as an IS, the systematic bias (if uncorrected) propagates into accuracy claims, and regulatory submissions require acknowledgment of this intrinsic pharmacokinetic difference.

• [1] Borgström L, Nyberg L, Jönsson S, Lindberg C, Paulson J. Comparative pharmacokinetics of unlabeled and deuterium-labeled terbutaline: demonstration of a small isotope effect. J Pharm Sci. 1988 Nov;77(11):952-4. doi:10.1002/jps.2600771111. PMID: 3225756. View Source

Validated GC-MS Plasma Method

Jacobsson et al. (1980) validated a GC-MS method for unconjugated terbutaline in human plasma using a deuterium-labeled IS with tri-O-TMS derivatization [1]. The method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL in 4 mL plasma with a coefficient of variation (CV) of 8.6% at the LLOQ and day-to-day variation of 6.0% at 3.26 ng/mL. Overall recovery was ~80%. Subsequently, Lindberg et al. (1982) extended this approach to simultaneous determination of terbutaline and salbutamol, achieving a CV of 4.6% for terbutaline at 0.3 ng/mL using a deuterated terbutaline IS [2]. These validated performance metrics establish the fitness-for-purpose of deuterated terbutaline IS in regulated bioanalysis, with precision within the ±15% ( ±20% at LLOQ) acceptance criteria of current FDA/EMA bioanalytical method validation guidelines [3].

GC-MS plasma method

Method context

LLOQ 0.1 ng/mL, CV 8.6%

Reported precision within ≤20% LLOQ benchmark

Tri-O-TMS derivatization; 4 mL plasma

Evidence Dimension	Method precision (CV) at specified concentrations using deuterated terbutaline IS
Target Compound Data	CV: 8.6% at 0.1 ng/mL (LLOQ); day-to-day CV: 6.0% at 3.26 ng/mL; recovery ~80% (Jacobsson 1980) [1]; CV: 4.6% at 0.3 ng/mL (Lindberg 1982) [2]
Comparator Or Baseline	FDA/EMA acceptance criteria: CV ≤20% at LLOQ; ≤15% at higher concentrations (class-level regulatory benchmark)
Quantified Difference	CV at LLOQ (8.6%) is well within the ≤20% regulatory threshold
Conditions	GC-CI-MS with ammonia reagent gas; tri-O-TMS derivatization; 4 mL human plasma; ion exchange extraction

Why This Matters

These validated precision and recovery metrics confirm that Terbutaline-d3, when deployed in analogous LC-MS/MS or GC-MS workflows, supports regulatory-compliant method validation with demonstrated precision substantially within acceptance limits.

• [1] Jacobsson SE, Jönsson S, Lindberg C, Svensson LÅ. Determination of terbutaline in plasma by gas chromatography chemical ionization mass spectrometry. Biomed Mass Spectrom. 1980;7(6):265-268. doi:10.1002/bms.1200070608. PMID: 7426691. View Source
• [2] Lindberg C, Jönsson S, Paulson J, Tunek A. Simultaneous determination of terbutaline and salbutamol in plasma by selected ion monitoring. Biomed Mass Spectrom. 1982 Nov;9(11):493-43. doi:10.1002/bms.1200091107. PMID: 7159684. View Source
• [3] U.S. FDA. Bioanalytical Method Validation Guidance for Industry. 2018. Acceptance criteria: precision (CV) ≤15% (≤20% at LLOQ). View Source

Deuterium Labeling Position: d3 vs. d9

Terbutaline-d3 bears deuterium atoms specifically at the 1-hydroxyethyl-1,2,2 positions (the ethanolamine side chain) , whereas Terbutaline-d9 is perdeuterated on the tert-butyl group (nine deuterium atoms at the N-tert-butyl moiety) . This positional difference has practical consequences: the tert-butyl group in d9, being adjacent to the amine nitrogen, may be susceptible to slower H/D exchange under acidic mobile phase conditions. The d3 label, located on a secondary alcohol and adjacent methylene, is less prone to exchange but the hydroxyl deuterium may undergo exchange in protic solvents. The d3 labeling pattern produces a distinct MS/MS fragmentation signature (precursor m/z 228→ product ion m/z 152) that differs from the d9 pattern, enabling independent verification of IS identity in multiplexed β2-agonist panels .

Labeling position

Data to verify

d3 on ethanolamine side chain; d9 on tert-butyl

Distinct labeling site supports orthogonal IS strategies

d3 less prone to exchange in protic solvents

Evidence Dimension	Deuterium labeling position and number
Target Compound Data	Terbutaline-d3: 3 deuterium atoms at 1-hydroxyethyl-1,2,2 positions (ethanolamine side chain); MW 228.31
Comparator Or Baseline	Terbutaline-d9: 9 deuterium atoms at tert-butyl group; MW 234.34
Quantified Difference	d3: lower deuteration count (3 vs. 9); different labeling locus (side chain vs. tert-butyl); distinct MS/MS fragmentation
Conditions	Structural analysis by NMR and MS; IUPAC nomenclature

Why This Matters

The distinct labeling position of d3 enables its use in metabolic pathway tracing studies where the tert-butyl group is retained, and ensures that both d3 and d9 can potentially be deployed in orthogonal IS strategies without mutual interference.

Terbutaline-d3 Application Scenarios

Regulated Bioanalytical Method Validation

Terbutaline-d3 serves as the stable-isotope-labeled internal standard in LC-MS/MS methods requiring FDA/EMA-compliant validation for abbreviated new drug applications (ANDAs). The +3 Da mass shift ensures baseline spectral resolution from the analyte [1], while the established method performance benchmarks (CV 4.6–8.6% at 0.1–0.3 ng/mL, recovery ~80%) support validation within regulatory acceptance criteria [2]. Multiple vendors supply this IS with documented CoA, enabling audit-trail compliance for GLP laboratories.

Bioavailability & Bioequivalence Studies

When deuterium-labeled terbutaline is co-administered orally or intravenously with unlabeled terbutaline, it serves as an absolute reference for bioavailability determination. However, the quantified ~4% isotope effect (plasma concentration ratio of 1.04) must be incorporated as a correction factor in pharmacokinetic calculations [3]. This approach enables single-study design bioavailability assessments without requiring crossover protocols, reducing subject numbers and study duration.

Simultaneous β2-Agonist Quantification

In multi-residue LC-MS/MS panels targeting eight or more β2-agonists (including terbutaline, salbutamol, clenbuterol) in human urine, Terbutaline-d3 can be deployed as the analyte-matched IS for the terbutaline channel [4]. Its distinct MS/MS transition (precursor m/z 228→152) and specific deuterium placement avoid cross-talk with salbutamol-d3 or clenbuterol-d9 IS channels, enabling accurate quantification in complex multiplexed assays.

PK Profiling: Special Populations

In populations with hepatic or renal impairment where terbutaline metabolism may be altered, the use of Terbutaline-d3 as an IS for LC-MS/MS quantification corrects for matrix effects and variable extraction recovery across disease-state plasma samples [2]. The deuterium label on the ethanolamine side chain remains stable during phase II conjugation (sulfation), ensuring co-elution of the IS with the parent drug even when metabolite profiles differ substantially from healthy subjects.

Application

Selection Property

Validation Focus

Bioanalytical method validation studies

Precision and recovery benchmark review

LLOQ and matrix-effect endpoints

Bioequivalence research studies

Deuterated IS for exposure modeling

Isotope-effect correction in PK modeling

Multiplexed β2-agonist quantification

Analyte-matched IS with distinct MS/MS

Cross-talk and selectivity in panel assays

PK research in disease-state matrices

Matrix-effect correction in varied research matrices

Co-elution and recovery under altered metabolism

• [1] ScienceDirect Topics. Isotope Labeled Compound. 2014. Mass shift requirement ≥3 Da for isotope dilution MS. View Source
• [2] Jacobsson SE et al. Biomed Mass Spectrom. 1980;7(6):265-268; Lindberg C et al. Biomed Mass Spectrom. 1982;9(11):493-43. View Source
• [3] Borgström L et al. Comparative pharmacokinetics of unlabeled and deuterium-labeled terbutaline. J Pharm Sci. 1988;77(11):952-4. PMID: 3225756. View Source
• [4] Simultaneous determination of eight β-adrenergic agonists in human urine by an isotope dilution-online clean-up system coupled with LC-MS/MS. 2022. PubMed. View Source